Cas no 203314-27-6 (2-Fluoro-5-methylphenylacetic Acid)

• Product Name: 2-Fluoro-5-methylphenylacetic Acid
• CAS No: 203314-27-6
• MF: C₉H₉FO₂
• MW: 168.164966344833
• MDL: MFCD06660230
• CID: 92338
• PubChem ID: 17750675
• Update Time: 2025-10-31

2-Fluoro-5-methylphenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-5-methylphenyl)acetic acid
• 2-Fluoro-5-methylphenylacetic acid
• JRD-1812
• CS-0128338
• EN300-246914
• AS-18810
• AKOS002392937
• Z982130030
• SCHEMBL868718
• (2-FLUORO-5-METHYLPHENYL)ACETIC ACID
• MFCD06660230
• FT-0763652
• J-509459
• DTXSID00590638
• CQFSSMCJXPLZAT-UHFFFAOYSA-N
• 2-(2-fluoro-5-methylphenyl)aceticacid
• CK1027
• Benzeneacetic acid, 2-fluoro-5-methyl-
• A879711
• 203314-27-6
• DB-066144
• 2-Fluoro-5-methylphenylacetic Acid

• MDL： MFCD06660230
• Inchi： 1S/C9H9FO2/c1-6-2-3-8(10)7(4-6)5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： CQFSSMCJXPLZAT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1CC(=O)O

Computed Properties

• Exact Mass: 168.05900
• Monoisotopic Mass: 168.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data available
• Density: 1.224
• Melting Point: 89-93°C
• Boiling Point: 275.5°C at 760 mmHg
• Flash Point: 120.4°C
• Refractive Index: 1.526
• PSA: 37.30000
• LogP: 1.76120

2-Fluoro-5-methylphenylacetic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes